N-{4-[(3-methoxypropyl)sulfamoyl]phenyl}-9H-xanthene-9-carboxamide

• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: N-[4-(3-methoxypropylsulfamoyl)phenyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C24H24N2O5S/c1-30-16-6-15-25-32(28,29)18-13-11-17(12-14-18)26-24(27)23-19-7-2-4-9-21(19)31-22-10-5-3-8-20(22)23/h2-5,7-14,23,25H,6,15-16H2,1H3,(H,26,27)
• InChI Key: UBTAJDXDYKQDNS-UHFFFAOYSA-N
• Canonical SMILES: COCCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24

Description

This compound is characterized by its unique structure, which includes a xanthene core and a sulfamoylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(3-methoxypropyl)sulfamoyl]phenyl}-9H-xanthene-9-carboxamide typically involves multiple steps, starting from readily available precursorsCommon reagents used in these reactions include various acids, bases, and solvents to facilitate the reactions under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques such as batch or continuous flow processes. These methods ensure high yield and purity of the final product. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

N-{4-[(3-methoxypropyl)sulfamoyl]phenyl}-9H-xanthene-9-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products. Major products formed from these reactions include various derivatives of the original compound, which may have different functional groups or structural modifications .

Scientific Research Applications

N-{4-[(3-methoxypropyl)sulfamoyl]phenyl}-9H-xanthene-9-carboxamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, including drug development and disease treatment.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-{4-[(3-methoxypropyl)sulfamoyl]phenyl}-9H-xanthene-9-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-{4-[(3-methoxypropyl)sulfamoyl]phenyl}-9H-xanthene-9-carboxamide include:

• Ethyl acetoacetate
• Acetylacetone
• Diketene

Uniqueness

The presence of the xanthene core and the sulfamoylphenyl group makes it particularly versatile in various chemical and biological contexts .